5-chloro-N-(2,3-dihydro-1,4-benzodioxin-6-yl)-1-benzofuran-2-carboxamide

• IUPAC Name: 5-chloro-N-(2,3-dihydro-1,4-benzodioxin-6-yl)-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C17H12ClNO4/c18-11-1-3-13-10(7-11)8-16(23-13)17(20)19-12-2-4-14-15(9-12)22-6-5-21-14/h1-4,7-9H,5-6H2,(H,19,20)
• InChI Key: FUPIZBQJZVCXAG-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=C(O1)C=CC(=C2)NC(=O)C3=CC4=C(O3)C=CC(=C4)Cl
• Molecular Formula: C17H12ClNO4
• Molecular Weight: 329.7 g/mol

Description

5-chloro-N-(2,3-dihydro-1,4-benzodioxin-6-yl)-1-benzofuran-2-carboxamide, also known as BCF-157, is a synthetic peptide that has gained attention in the scientific community for its potential therapeutic applications. BCF-157 is a pentadecapeptide, meaning it is composed of 15 amino acids, and has a molecular weight of 1419.2 g/mol.

Mechanism of Action

The exact mechanism of action of 5-chloro-N-(2,3-dihydro-1,4-benzodioxin-6-yl)-1-benzofuran-2-carboxamide is not fully understood, but it is believed to act through multiple pathways. This compound has been shown to increase the expression of growth factors and cytokines involved in the healing process, such as vascular endothelial growth factor (VEGF) and transforming growth factor-beta (TGF-β). This compound also appears to modulate the activity of certain enzymes involved in inflammation, such as matrix metalloproteinases (MMPs) and cyclooxygenase-2 (COX-2).
Biochemical and Physiological Effects
In addition to its wound healing and anti-inflammatory properties, this compound has been shown to have other biochemical and physiological effects. Studies have shown that this compound can increase angiogenesis, the formation of new blood vessels, which is important for tissue repair. This compound also appears to have neuroprotective effects and can improve cognitive function in animal models. Furthermore, this compound has been shown to have a positive effect on the gastrointestinal system, reducing inflammation and promoting healing of the gut lining.

Advantages and Limitations for Lab Experiments

One advantage of using 5-chloro-N-(2,3-dihydro-1,4-benzodioxin-6-yl)-1-benzofuran-2-carboxamide in lab experiments is that it is relatively stable and can be administered orally or subcutaneously. This allows for easy dosing and administration in animal models. However, one limitation of using this compound is that its mechanism of action is not fully understood, and its effects may vary depending on the type of injury or disorder being studied.

Future Directions

There are many potential future directions for 5-chloro-N-(2,3-dihydro-1,4-benzodioxin-6-yl)-1-benzofuran-2-carboxamide research. One area of interest is the potential use of this compound in the treatment of neurological disorders, such as Alzheimer's disease and Parkinson's disease. Another potential area of research is the use of this compound in the treatment of autoimmune disorders, such as multiple sclerosis and rheumatoid arthritis. Furthermore, research on the optimal dosing and administration of this compound in different animal models and human clinical trials is needed to fully understand its therapeutic potential.

Synthesis Methods

5-chloro-N-(2,3-dihydro-1,4-benzodioxin-6-yl)-1-benzofuran-2-carboxamide is synthesized through solid-phase peptide synthesis (SPPS), a widely used method for peptide synthesis. SPPS involves the stepwise addition of amino acids to a growing peptide chain anchored to a solid support. The amino acids are protected with temporary chemical groups that prevent unwanted reactions during the synthesis process. After the peptide chain is completed, the temporary chemical groups are removed, and the peptide is cleaved from the solid support and purified.

Scientific Research Applications

5-chloro-N-(2,3-dihydro-1,4-benzodioxin-6-yl)-1-benzofuran-2-carboxamide has been studied extensively for its potential therapeutic applications, particularly in the fields of wound healing, tissue repair, and gastrointestinal disorders. Studies have shown that this compound can accelerate the healing of various types of wounds, including skin wounds, tendon injuries, and bone fractures. This compound has also been shown to have anti-inflammatory properties and can reduce pain and inflammation in various animal models.